Cas no 886495-71-2 ([4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine)

• Product Name: [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine
• CAS No: 886495-71-2
• MF: C₉H₆F₃N₃S
• MW: 245.22425031662
• CID: 5226542
• Update Time: 2026-03-07

[4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine

• Inchi： 1S/C9H6F3N3S/c10-5-1-4(2-6(11)8(5)12)7-3-16-9(14-7)15-13/h1-3H,13H2,(H,14,15)
• InChI Key： GDZGCEYKSLONDS-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC(F)=C(F)C(F)=C2)=CS1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine

Comprehensive Guide to [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886495-71-2)

[4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine is a specialized organic compound with the CAS number 886495-71-2. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a trifluorophenyl group and a hydrazine moiety in its structure makes it a valuable intermediate in synthetic chemistry.

The molecular formula of [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine is C9H7F3N3S, and it has a molecular weight of 246.23 g/mol. The compound features a thiazole ring substituted with a 3,4,5-trifluorophenyl group at the 4-position and a hydrazine group at the 2-position. This unique structure contributes to its reactivity and potential utility in various chemical transformations.

One of the key areas of interest for [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine is its role in the synthesis of heterocyclic compounds. Heterocycles are essential building blocks in drug discovery, and the thiazole scaffold is particularly prominent in medicinal chemistry. Researchers are exploring this compound for the development of novel antimicrobial agents, anticancer drugs, and anti-inflammatory compounds, given the pharmacological significance of thiazole derivatives.

In addition to pharmaceutical applications, [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine is also investigated for its potential in agrochemical research. The trifluoromethyl group is known to enhance the biological activity of pesticides and herbicides, making this compound a candidate for the development of next-generation crop protection agents. Its stability and reactivity under various conditions are subjects of ongoing studies.

The compound's CAS number 886495-71-2 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Scientists and manufacturers often seek information on its synthesis methods, physical properties, and safety data. Recent trends indicate a growing interest in green chemistry approaches for producing such intermediates, aligning with global sustainability goals.

From a commercial perspective, [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine is available through specialized chemical suppliers. Its price and purity levels vary depending on the supplier and intended use. High-purity grades are typically required for pharmaceutical applications, while technical grades may suffice for research and development purposes. The demand for this compound is expected to rise as its applications expand.

For researchers working with [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine, understanding its spectroscopic properties is crucial. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These analytical methods help confirm its structure and purity, ensuring reliable results in subsequent applications.

In summary, [4-(3,4,5-trifluorophenyl)-1,3-thiazol-2-yl]hydrazine (CAS No. 886495-71-2) is a versatile chemical intermediate with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in the chemical industry.